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Compound of Interest

Compound Name:
4-Methylumbelliferyl-alpha-D-

galactopyranoside

Cat. No.: B014246 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of 4-Methylumbelliferyl-alpha-D-galactopyranoside (4-MU-α-D-Gal), a fluorogenic

substrate used in assays for α-galactosidase activity. Adherence to these protocols is essential

for ensuring laboratory safety and maintaining the integrity of experimental results.

Hazard Identification and Safety Precautions
While some safety data sheets (SDS) do not classify 4-Methylumbelliferyl-alpha-D-
galactopyranoside as a hazardous substance, it is crucial to handle it with care as its

toxicological properties have not been fully investigated.[1] Potential hazards include irritation

to the eyes, skin, and respiratory tract.[1] The compound is also noted to be air-sensitive and

hygroscopic (absorbs moisture from the air).[1]

Chemical and Physical Properties
A summary of the key quantitative data for 4-Methylumbelliferyl-alpha-D-galactopyranoside
is presented below.
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Property Value Source

CAS Number 38597-12-5 [1][2]

Molecular Weight 338.31 g/mol [2]

Form
White to off-white crystalline

powder
[1]

Storage Temperature -20°C [2][3]

Solubility
Water (50 mg/mL with heat),

DMF (50 mg/mL)
[2]

Fluorescence
Excitation: ~360 nm, Emission:

~440 nm

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for any specific laboratory procedure.[4]

[5] However, the following table outlines the minimum recommended PPE for handling 4-
Methylumbelliferyl-alpha-D-galactopyranoside in solid and solution forms.
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Body Part Required PPE
Rationale and Best
Practices

Eyes/Face

ANSI Z87.1-compliant safety

glasses with side shields or

chemical safety goggles.[1][4]

A face shield should be worn

over goggles when there is a

significant splash hazard.[4][6]

Protects against dust particles

and splashes.

Skin/Body Laboratory coat.[1][4][6]

Prevents contamination of

personal clothing and protects

skin from incidental contact.

Hands
Disposable nitrile gloves.[2][4]

[6]

Provides protection against

incidental chemical exposure.

Gloves should be changed

immediately if contaminated.

Respiratory

A NIOSH-approved N95

respirator may be necessary if

handling large quantities of

powder or if dust generation is

unavoidable.[1][2]

Minimizes inhalation of

airborne powder.

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing (Solid Form): Conduct weighing operations in a well-ventilated area or a chemical

fume hood to minimize dust inhalation.[1] Avoid generating dust.[1][7]

Solution Preparation: 4-Methylumbelliferyl-alpha-D-galactopyranoside is unstable in

solution; therefore, it should be reconstituted just before use. While it is soluble in water with

heat, solubilization in DMF is often preferred to reduce background fluorescence.
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Handling: After handling, wash hands and forearms thoroughly.[1]

Storage: Store the solid compound in a tightly sealed container in a freezer at or below

-20°C.[1][2] It should be protected from light, air, and moisture.[1][7] For long-term stability,

storing under an inert gas like nitrogen or argon is recommended.[7]

Spill and Emergency Procedures
Spills: In case of a spill, immediately clean the area while wearing appropriate PPE.[1] For

solid spills, vacuum or carefully sweep up the material to avoid creating dust and place it in a

designated, sealed container for disposal.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Seek medical attention.[1][7]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with

plenty of water. If irritation develops or persists, seek medical attention.[1][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.

Seek medical attention.[1][7]

Waste Disposal Plan
Segregation: All waste contaminated with 4-Methylumbelliferyl-alpha-D-
galactopyranoside, including unused solutions, contaminated gloves, and weighing papers,

should be collected in a clearly labeled, sealed waste container.

Disposal: The disposal of chemical waste must comply with local, state, and federal

regulations. Consult with your institution's environmental health and safety (EHS) department

for specific guidance.[8] Do not pour chemical waste down the drain.[8]

Visual Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 4-
Methylumbelliferyl-alpha-D-galactopyranoside in a laboratory setting.
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Safe Handling Workflow for 4-MU-α-D-Gal
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Caption: A flowchart illustrating the key steps for the safe handling of 4-MU-α-D-Gal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
Methylumbelliferyl-alpha-D-galactopyranoside]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b014246#personal-protective-equipment-for-
handling-4-methylumbelliferyl-alpha-d-galactopyranoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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